Cas no 352673-01-9 (1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid)

• Product Name: 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid
• CAS No: 352673-01-9
• MF: C₁₃H₁₄N₂O₅
• MW: 278.260663509369
• MDL: MFCD02070165
• CID: 1072350
• PubChem ID: 1217070
• Update Time: 2025-06-28

1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitrobenzoyl)piperidine-4-carboxylic acid
• 1-(3-Nitrobenzoyl)-4-piperidinecarboxylic acid
• AC1LO9VU
• AG-A-13794
• AG-A-13795
• CTK7I9968
• MB02199
• MolPort-001-758-530
• MFCD02070165
• 8X-0715
• 4-PIPERIDINECARBOXYLIC ACID, 1-(3-NITROBENZOYL)-
• 1-(3-nitrobenzoyl)piperidine-4-carboxylicacid
• CS-0320243
• ALBB-019408
• 352673-01-9
• DTXSID70361079
• AKOS000142963
• 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid

• MDL： MFCD02070165
• Inchi： 1S/C13H14N2O5/c16-12(10-2-1-3-11(8-10)15(19)20)14-6-4-9(5-7-14)13(17)18/h1-3,8-9H,4-7H2,(H,17,18)
• InChI Key： OLNXQUYMKRMJIU-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(C2C=CC=C(C=2)[N+](=O)[O-])=O)CC1)=O

Computed Properties

• Exact Mass: 278.09027155g/mol
• Monoisotopic Mass: 278.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Melting Point: 185-188°C

1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid

Introduction to 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid (CAS No. 352673-01-9)

1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 352673-01-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrobenzoyl derivatives, characterized by the presence of a nitro group and a benzoyl moiety linked to a piperidine ring. The structural features of this molecule make it a versatile intermediate in the synthesis of various pharmacologically active agents, particularly those targeting neurological and inflammatory pathways.

The nitro group in the aromatic ring of 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid contributes to its reactivity and electronic properties, enabling it to participate in diverse chemical transformations. This reactivity is particularly useful in medicinal chemistry, where such functional groups are often employed to modulate biological activity. The piperidine ring, on the other hand, is a common pharmacophore in drug design due to its ability to enhance solubility, improve metabolic stability, and interact favorably with biological targets. Together, these structural elements make 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid a valuable building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of nitroaromatic compounds as pharmacological tools. The nitro group can be selectively reduced to an amine under controlled conditions, allowing for the introduction of additional functional groups or the conversion of the compound into other pharmacologically relevant derivatives. This versatility has made 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid a subject of extensive research in academic and industrial settings.

One of the most compelling areas of research involving 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid is its application in the development of drugs targeting neurological disorders. Piperidine derivatives have shown promise in treating conditions such as depression, anxiety, and neurodegenerative diseases due to their ability to interact with neurotransmitter systems. The benzoyl moiety further enhances binding affinity by providing additional hydrogen bonding opportunities with biological targets. Furthermore, the presence of the nitro group allows for further derivatization, enabling researchers to fine-tune pharmacokinetic and pharmacodynamic properties.

Recent studies have also highlighted the potential of 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid in addressing inflammatory diseases. Inflammatory pathways are closely linked to various chronic conditions, including arthritis and autoimmune disorders. The compound’s ability to modulate key inflammatory mediators has been investigated in preclinical models, demonstrating promising results. By leveraging its structural features, researchers have been able to design analogs that exhibit enhanced efficacy and reduced side effects compared to existing therapies.

The synthesis of 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between 3-nitrobenzoic acid and piperidine derivatives, followed by carboxylation at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials.

In terms of pharmacological activity, 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid has been shown to exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have demonstrated inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation. Additionally, studies suggest that modifications to the nitro group can alter binding interactions with specific targets, leading to improved therapeutic profiles.

The pharmaceutical industry has taken note of these findings, leading to increased investment in research focused on 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid and its derivatives. Several companies are currently exploring novel drug candidates based on this scaffold, aiming to address unmet medical needs across multiple therapeutic areas. The compound���s unique structural features provide a strong foundation for further innovation, making it a cornerstone in modern drug discovery efforts.

As research continues to evolve, new applications for 1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid are likely to emerge. Emerging technologies such as high-throughput screening and computational modeling are accelerating the discovery process by enabling rapid evaluation of thousands of compounds for potential biological activity. These advancements will undoubtedly lead to more refined derivatives with improved therapeutic potential.

In conclusion,1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid (CAS No. 352673-01-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and versatile reactivity make it an indispensable tool for researchers developing new treatments for neurological and inflammatory disorders. As scientific understanding deepens and new methodologies emerge,1-(3-Nitrobenzoyl)-4-Piperidinecarboxylic Acid will continue to play a pivotal role in shaping the future of medicine.